Cas no 1803603-74-8 (2-(4-Bromo-3,5-difluorophenyl)propanedinitrile)

• Product Name: 2-(4-Bromo-3,5-difluorophenyl)propanedinitrile
• CAS No: 1803603-74-8
• MF: C₉H₃BrF₂N₂
• MW: 257.034327745438
• CID: 5172095
• PubChem ID: 119030502
• Update Time: 2025-08-05

2-(4-Bromo-3,5-difluorophenyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3,5-difluorophenyl)propanedinitrile

• Inchi： 1S/C9H3BrF2N2/c10-9-7(11)1-5(2-8(9)12)6(3-13)4-14/h1-2,6H
• InChI Key： GCAOIMOJTVDXSQ-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC(F)=C(Br)C(F)=C1)C#N

Additional information on 2-(4-Bromo-3,5-difluorophenyl)propanedinitrile

2-(4-Bromo-3,5-Difluorophenyl)Propanedinitrile (CAS No. 1803603-74-8): A Structurally Unique Building Block in Modern Chemical Biology

2-(4-Bromo-3,5-difluorophenyl)propanedinitrile, identified by the CAS No. 1803603-74-8, represents a critical intermediate in the synthesis of advanced pharmaceuticals and bioactive molecules. This compound is characterized by its substituted phenyl group linked to a central propane backbone bearing two nitrile functionalities. The presence of bromine and difluoro substituents on the aromatic ring introduces unique electronic properties and structural flexibility, making it an attractive scaffold for medicinal chemists seeking to modulate pharmacokinetic profiles or enhance target specificity.

Recent advancements in synthetic methodologies have significantly improved the accessibility of this compound. A groundbreaking study published in Journal of Organic Chemistry (2023) demonstrated a novel copper-catalyzed cyanation protocol that achieves high yield under mild conditions by utilizing a palladium(II)-cyclooctadiene complex as a co-catalyst. This approach not only reduces reaction time but also minimizes the formation of isomeric byproducts, addressing longstanding challenges in the synthesis of phenyl-substituted propanedinitriles. The optimized process employs anhydrous conditions with controlled temperature gradients between 60–80°C, ensuring precise regioselectivity for the bromo and difluoro substituents on the meta and para positions.

In biomedical research, this compound has emerged as a promising precursor in the development of brominated fluorinated heterocyclic systems. Researchers at Stanford University (Nature Communications, 2024) highlighted its utility in constructing multi-functionalized benzimidazole derivatives through sequential Suzuki-Miyaura coupling followed by nucleophilic aromatic substitution. These derivatives exhibit potent inhibition against epidermal growth factor receptor (EGFR) mutants associated with non-small cell lung cancer (NSCLC), demonstrating IC₅₀ values as low as 1.5 nM while maintaining excellent selectivity over wild-type receptors. The combination of bromine's electron-withdrawing capacity and fluorine's steric effects enables fine-tuning of hydrogen bonding interactions critical for targeting oncogenic kinases.

A particularly innovative application involves its use in creating vinylogous nitrile-based scaffolds for protein-protein interaction inhibitors. A collaborative effort between Merck Research Labs and MIT (Science Advances, Q1 2024) revealed that incorporating this compound into bispecific ligands allows modulation of PD-L1/PD-1 checkpoint interactions with unprecedented efficiency. Computational docking studies confirmed that the propenenitrile moiety forms π-stacking interactions with key hydrophobic pockets while the halogenated phenyl group anchors via halogen-bonding networks, synergistically enhancing binding affinity compared to conventional small molecule inhibitors.

Structural analysis via X-ray crystallography (Acta Crystallographica Section C, 2023) revealed intriguing conformational preferences due to the spatial arrangement of substituents. The dihedral angle between the bromine atom and fluoro groups measures approximately 17°, creating a planar configuration that facilitates conjugation with adjacent functional groups during downstream reactions. This planarity also contributes to its distinctive UV-vis absorption profile peaking at 285 nm (ε=9500 M⁻¹cm⁻¹), enabling real-time monitoring in analytical processes without requiring derivatization steps.

Ongoing investigations focus on exploiting its dual nitrile groups as latent electrophilic sites for bioconjugation strategies. A recent Angewandte Chemie paper (April 2024) described thiol-click chemistry approaches where one nitrile group is selectively converted to an acrylonitrile derivative under palladium catalysis before reacting with cysteine-containing biomolecules. This method achieves >98% conversion efficiency while preserving the halogenated aromatic core intact – a breakthrough for developing targeted drug delivery systems.

In neuropharmacology studies published this year (Bioorganic & Medicinal Chemistry Letters, July 2024), analogs derived from this compound showed remarkable activity against α-secretase enzymes involved in amyloid precursor protein processing. By introducing additional fluorine atoms at specific positions through iterative cross-coupling reactions initiated from CAS No. 1803603-74-8 precursors, researchers achieved up to 7-fold improvement in blood-brain barrier permeability without compromising enzyme inhibitory activity (Papp = 15×10⁻⁶ cm/s). These findings suggest potential applications in Alzheimer's disease therapeutics where BBB penetration remains a major challenge.

Safety evaluations conducted per OECD guidelines confirm that proper handling procedures ensure safe laboratory use when adhering to standard protocols for organic intermediates containing nitrile groups. Recommended storage practices include maintaining sealed containers under nitrogen atmosphere at temperatures below -15°C to prevent oligomerization tendencies observed during long-term exposure to ambient conditions (>6 months). Compatibility testing with common chromatography matrices indicates suitability for silica-based purification systems when using polar solvents like dichloromethane/acetone mixtures.

The structural versatility of CAS No. 1803603-74-8 continues to inspire novel synthetic pathways across multiple disciplines. Current efforts are exploring its application as a chiral auxiliary component through asymmetric cyanation strategies using BINOL-derived catalysts – an approach validated experimentally by researchers at ETH Zurich (JACS Au, March 2024). Such advancements position this compound as an indispensable tool for asymmetric synthesis requiring simultaneous control over stereochemistry and regiochemistry during multi-step campaigns.

In materials science applications published concurrently (Nature Materials, May 2024), self-assembled monolayers formed from this compound exhibit exceptional stability under physiological pH ranges (pH 7–9). Surface plasmon resonance studies demonstrated reversible adsorption/desorption kinetics suitable for biosensor development when coupled with aptamer-functionalized gold nanoparticles via click chemistry linkages – achieving detection limits as low as femtomolar concentrations for specific cytokines.

Spectroscopic characterization data from multiple sources confirm consistent molecular features: proton NMR shows characteristic singlets at δ=1.9–3.1 ppm corresponding to the methylene protons adjacent to nitriles; carbon NMR reveals distinct signals at δ=95–165 ppm attributed to both aromatic substituents and cyano carbons (δ=115 ppm). Mass spectrometry analysis validates molecular weight accuracy within ±0.5% deviation across different synthesis batches – critical parameters for reproducible preclinical testing required by regulatory standards.

Bioisosteric replacements studies comparing this compound with analogous structures lacking either halogens or nitriles have provided valuable insights into structure-activity relationships (SAR). For instance, replacing bromine with chlorine results in significant loss (>90%) of kinase inhibitory activity despite maintaining similar logP values (~3.8), underscoring bromine's unique role in mediating protein interactions through halogen bonding mechanisms described by recent quantum mechanical calculations (J Med Chem, February 2024).

Eco-toxicological assessments performed according to ISO standards indicate low environmental impact when proper waste management protocols are followed – degradation half-lives measured between pH levels show rapid hydrolysis (>99% within 7 days) under basic conditions due to nucleophilic attack on cyano groups by hydroxide ions forming corresponding carboxylic acids derivatives detected via LC/MS analysis.